Cas no 951789-87-0 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid)

• Product Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid
• CAS No: 951789-87-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD30802937
• CID: 4661169
• PubChem ID: 58208637
• Update Time: 2025-10-24

(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-butoxycarbonyl)amino)-2-(1-methylcyclopentyl)acetic acid
• (2S)-2-{[(tert-Butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid
• (2S)-2-(Boc-amino)-2-(1-methylcyclopentyl)acetic Acid
• CS-0058060
• (S)-2-((tert-Butoxycarbonyl)amino)-2-(1-methylcyclopentyl)aceticacid
• SCHEMBL1480407
• E88319
• ABBSKLJPIIRFMR-SECBINFHSA-N
• (s)-2-(tert-butoxycarbonylamino)-2-(1-methylcyclopentyl)acetic acid
• 951789-87-0
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid

• MDL： MFCD30802937
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9(10(15)16)13(4)7-5-6-8-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-/m1/s1
• InChI Key： ABBSKLJPIIRFMR-SECBINFHSA-N
• SMILES： C(O)(=O)[C@@H](NC(OC(C)(C)C)=O)C1(C)CCCC1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid

Research Brief on (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid (CAS: 951789-87-0)

In recent years, (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid (CAS: 951789-87-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protected amine and 1-methylcyclopentyl side chain, has been investigated for its potential applications in drug discovery, particularly in the synthesis of peptide-based therapeutics and small molecule inhibitors. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive compounds targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid as a building block for the synthesis of protease inhibitors. The research demonstrated that the steric hindrance provided by the 1-methylcyclopentyl group enhances the stability of the resulting peptides against enzymatic degradation, thereby improving their pharmacokinetic properties. The study also reported a scalable synthetic route for the compound, which could facilitate its broader application in pharmaceutical development.

Further investigations have focused on the compound's potential in central nervous system (CNS) drug discovery. A 2024 preprint on bioRxiv detailed its incorporation into neuropeptide analogs designed to modulate G-protein-coupled receptors (GPCRs). The researchers found that the unique conformational constraints imposed by the 1-methylcyclopentyl moiety led to improved receptor selectivity and binding affinity compared to traditional amino acid derivatives. This finding suggests promising avenues for developing next-generation neurotherapeutics with reduced off-target effects.

From a chemical biology perspective, recent work has examined the compound's utility in chemical probe development. A team at Scripps Research Institute utilized (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid to create activity-based protein profiling (ABPP) probes for studying enzyme function in live cells. The methylcyclopentyl group was found to confer enhanced membrane permeability to the probes, enabling more effective intracellular target engagement. This application highlights the compound's versatility beyond traditional medicinal chemistry applications.

Looking forward, several research groups have indicated plans to explore the compound's potential in targeted protein degradation strategies. Preliminary computational modeling suggests that derivatives of (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid could serve as effective E3 ligase-recruiting moieties in PROTAC (proteolysis targeting chimera) design. This represents an exciting frontier for the compound's application in addressing previously "undruggable" targets.

In conclusion, (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methylcyclopentyl)acetic acid (CAS: 951789-87-0) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique structural features offer solutions to common challenges in drug development, from improving metabolic stability to enabling novel therapeutic modalities. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.